Cas no 1214097-96-7 (5-Amino-4-methyl-1,4-pentanediol)

• Product Name: 5-Amino-4-methyl-1,4-pentanediol
• CAS No: 1214097-96-7
• MF: C₆H₁₅NO₂
• MW: 133.18880200386
• CID: 1088105
• PubChem ID: 45791283
• Update Time: 2025-04-20

5-Amino-4-methyl-1,4-pentanediol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-methylpentane-1,4-diol
• SCHEMBL2674699
• MXEMWVYXAQVAGX-UHFFFAOYSA-N
• 1214097-96-7
• AKOS006333240
• SB85068
• 5-AMINO-4-METHYL-1,4-PENTANEDIOL
• DB-113597
• 5-amino-4-methyl-1,4-pentanediol(SALTDATA: FREE)
• DTXSID10672510
• 5-Amino-4-methyl-1,4-pentanediol

• MDL： MFCD12827528
• Inchi： 1S/C6H15NO2/c1-6(9,5-7)3-2-4-8/h8-9H,2-5,7H2,1H3
• InChI Key： MXEMWVYXAQVAGX-UHFFFAOYSA-N
• SMILES： OC(C)(CN)CCCO

Computed Properties

• Exact Mass: 133.110278721g/mol
• Monoisotopic Mass: 133.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 66.5Ų